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Compound of Interest

Compound Name: Bromofluoropropane

Cat. No.: B12664809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards associated

with bromofluoropropanes. Due to the limited availability of specific toxicological data for

many bromofluoropropane isomers, this guide synthesizes available information on these

compounds and incorporates data from structurally related halogenated propanes to illustrate

potential hazards. This approach underscores the critical need for further research into this

specific class of chemicals.

Toxicological Hazards
The primary toxicological concerns with bromofluoropropanes, like other halogenated

hydrocarbons, include acute toxicity, irritation, and potential long-term effects such as

carcinogenicity and reproductive toxicity. The extent of these hazards is highly dependent on

the specific isomeric structure, including the position and number of bromine and fluorine

atoms.

Acute Toxicity
Acute toxicity refers to the adverse effects occurring after a single exposure to a substance. It

is typically quantified by the median lethal dose (LD50) for oral and dermal exposure, and the

median lethal concentration (LC50) for inhalation exposure.
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While specific LD50 and LC50 values for many bromofluoropropane isomers are not readily

available in the public domain, data for structurally similar compounds provide an indication of

their potential acute toxicity. For instance, 1-bromo-3-chloropropane has a reported oral LD50

in rats of 930 mg/kg and an inhalation LC50 in rats of 5.688 mg/L for a 4-hour exposure.[1] 1-

bromopropane has a reported 4-hour inhalation LC50 in rats of 14,374 ppm.[2] For 1-bromo-3-

fluoropropane, it is classified as harmful if swallowed, though a specific LD50 value is not

provided.[3][4]

Table 1: Acute Toxicity Data for Selected Halogenated Propanes

Chemical
Name

CAS
Number

Test
Species

Route of
Exposure

LD50/LC50 Reference

1-Bromo-3-

chloropropan

e

109-70-6 Rat Oral 930 mg/kg [1]

1-Bromo-3-

chloropropan

e

109-70-6 Rat
Inhalation

(4h)
5.688 mg/L [1]

1-Bromo-3-

chloropropan

e

109-70-6 Rat Dermal
> 2,000

mg/kg
[1]

1-

Bromopropan

e

106-94-5 Rat
Inhalation

(4h)
14,374 ppm [2]

1-Bromo-3-

fluoropropane
352-91-0 - Oral

Harmful if

swallowed

(classification

)

[4]

Note: Data for specific bromofluoropropane isomers is limited. The table includes data from

closely related compounds for illustrative purposes.

Irritation
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Bromofluoropropanes are generally considered to be irritating to the skin, eyes, and

respiratory system.[3]

Skin Irritation: Direct contact can cause redness, inflammation, and dermatitis. 1-bromo-3-

fluoropropane is classified as a skin irritant.[3]

Eye Irritation: Vapors and direct contact can cause significant eye irritation. 1-bromo-3-

fluoropropane is classified as causing serious eye irritation.[3]

Respiratory Irritation: Inhalation of vapors may lead to irritation of the nose, throat, and lungs.

[3]

Table 2: Irritation Potential of Selected Halogenated Propanes

Chemical
Name

CAS
Number

Skin
Irritation

Eye
Irritation

Respiratory
Irritation

Reference

1-Bromo-3-

fluoropropane
352-91-0 Irritating Irritating Irritating [3]

1-Bromo-3-

chloropropan

e

109-70-6 Irritating Irritating

May cause

respiratory

irritation

[5]

1-

Bromopropan

e

106-94-5 Irritating Irritating Irritating [6]

Chronic Toxicity and Carcinogenicity
Long-term exposure to some halogenated hydrocarbons has been associated with damage to

the liver, nervous system, and reproductive organs.[7][8] There is limited evidence of a

carcinogenic effect for some related compounds, such as 1-bromo-3-chloropropane.[5] The

International Agency for Research on Cancer (IARC) has not classified the carcinogenicity of

most bromofluoropropanes. However, 1-bromo-3-chloropropane has shown evidence of

carcinogenic activity in animal studies, leading to increased incidences of various tumors.[9]

[10]
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Reproductive and Developmental Toxicity
Some halogenated propanes are suspected of damaging fertility or the unborn child. 1-

bromopropane, for example, is a known reproductive toxicant in animals, causing effects on

both male and female reproductive systems.[7][8] For 1-bromo-3-chloropropane, it is suspected

of causing genetic defects.[1]

Physicochemical Hazards
Flammability
Many bromofluoropropanes are flammable liquids and their vapors can form explosive

mixtures with air.[3] It is crucial to handle these substances away from ignition sources and to

use appropriate safety measures such as grounding and bonding of containers during transfer.

[3]

Table 3: Flammability Data for Selected Halogenated Propanes

Chemical Name CAS Number Flash Point
Flammability
Classification

1-Bromo-3-

fluoropropane
352-91-0 Not available

Flammable liquid and

vapor[4]

1-Bromo-3-

chloropropane
109-70-6 57 °C

Flammable liquid and

vapor[11]

1-Bromopropane 106-94-5 - Flammable Liquid[6]

Environmental Hazards
Halogenated hydrocarbons can be persistent in the environment and may have adverse effects

on aquatic life.[5][11] Some bromofluoropropanes may also contribute to the depletion of the

ozone layer.[4] Due to their stability, they can resist breakdown by soil bacteria and persist in

the environment.[12]

Table 4: Environmental Hazard Information
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Chemical Name CAS Number Aquatic Toxicity
Ozone Depletion
Potential

1-Bromo-3-

fluoropropane
352-91-0 Not available

Harms public health

and the environment

by destroying ozone in

the upper

atmosphere[4]

1-Bromo-3-

chloropropane
109-70-6

Harmful to aquatic life

with long lasting

effects[1]

Not available

Experimental Protocols
Standardized testing methodologies, such as those established by the Organisation for

Economic Co-operation and Development (OECD), are crucial for assessing the hazards of

chemical substances.

Acute Oral Toxicity (OECD 423)
The Acute Toxic Class Method (OECD 423) is a stepwise procedure used to assess the acute

oral toxicity of a substance.[13] The method uses a reduced number of animals and aims to

classify a substance into a specific toxicity category rather than determining a precise LD50

value.[14]

Experimental Workflow for Acute Oral Toxicity (OECD 423)

Start: Select Dose Level
(e.g., 2000 mg/kg) Dose 3 Animals Observe for 14 Days

(Mortality & Clinical Signs) Mortality?

Stop: GHS Category 5
or Unclassified

0 or 1 death

Dose 3 Animals at
Lower Dose (e.g., 300 mg/kg)

2 or 3 deaths

Observe for 14 Days Mortality?

Stop: GHS Category 40 or 1 death

Dose 3 Animals at
Lower Dose (e.g., 50 mg/kg)

2 or 3 deaths

Further Dosing Steps...
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Click to download full resolution via product page

Caption: Workflow for the Acute Toxic Class Method (OECD 423).

In Vitro Skin Irritation (OECD 439)
The in vitro skin irritation test using a Reconstructed Human Epidermis (RhE) model (OECD

439) is an alternative to animal testing for assessing the skin irritation potential of chemicals.

[15][16]

Experimental Workflow for In Vitro Skin Irritation (OECD 439)
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Prepare Reconstructed Human
Epidermis (RhE) Tissues

Topically Apply Test Substance
to RhE Tissues

Incubate for a Defined Period
(e.g., 60 minutes)

Wash Tissues to Remove
Test Substance

Post-incubation Period
(e.g., 42 hours)

Assess Cell Viability
(MTT Assay)

Measure Formazan Production
(Spectrophotometry)

Cell Viability <= 50%?

Classify as Irritant
(GHS Category 2)

Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

Caption: Workflow for the In Vitro Skin Irritation Test (OECD 439).
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Bacterial Reverse Mutation Test (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical by

measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella

typhimurium.[17][18]

Experimental Workflow for the Ames Test

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://en.wikipedia.org/wiki/Ames_test
https://microbiologyinfo.com/ames-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12664809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Salmonella typhimurium
Histidine Auxotroph Strains

Mix Bacteria with Test Compound
(with and without S9 metabolic activation)

Plate Mixture on Histidine-deficient
Agar Medium

Incubate Plates for 48-72 hours

Count Revertant Colonies

Compare Colony Count to
Negative Control

Significant Increase in
Revertants?

Substance is Mutagenic

Yes

Substance is Non-mutagenic

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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